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Introduction

Neodymium-146 (146Nd) is one of the seven naturally occurring isotopes of neodymium, a rare
earth element belonging to the lanthanide series. As a stable isotope, 1*Nd plays a crucial role
in various scientific and technical fields, from geological and nuclear studies to emerging
applications in medicine. This technical guide provides an in-depth overview of the isotopic
abundance, nuclear and chemical properties, and relevant experimental methodologies and
applications of Neodymium-146, with a particular focus on aspects pertinent to researchers,
scientists, and professionals in drug development.

Isotopic Abundance and General Properties

Neodymium is composed of a mix of seven isotopes, with five being stable.[1] Neodymium-
146 is among the stable isotopes and has a significant natural abundance.

Table 1: Isotopic Abundance of Naturally Occurring Neodymium Isotopes
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Isotope Natural Abundance (%) Atomic Mass (Da)
142N 27.153 (40)[2] 141.90773 (1)[2]
143N g 12.173 (26)[2] 142.90982 (1)[2]
14aNg 23.798 (19)[2] 143.91009 (1)[2]
145\ g 8.293 (12)[2] 144.91258 (1)[2]
146N 17.189 (32)[2] 145.91312 (1)[2]
148N g 5.756 (21)[2] 147.91690 (2)[2]
150N g 5.638 (28)[2] 149.920902 (9)[2]

Core Properties of Neodymium-146

The distinct nuclear and chemical characteristics of 146Nd underpin its utility in various
applications.

Table 2: Core Properties of Neodymium-146

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4946631/
https://www.benchchem.com/product/b095460?utm_src=pdf-body
https://www.benchchem.com/product/b095460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value
Nuclear Properties

Symbol 146Nd
Atomic Number (2) 60
Mass Number (A) 146
Neutron Number (N) 86

Isotopic Mass

145.91312(2) u

Stability

Stable

Spin

0+

Chemical Properties

Element Category

Lanthanide (Rare Earth Metal)

Electron Configuration

[Xe] 4f4 6s2

Oxidation State

+3 (most stable)

Electronegativity (Pauling)

1.14

Atomic Radius

181.4 pm

Experimental Protocols

The precise determination of neodymium isotopic abundances is critical for many geological

and nuclear studies. The two primary techniques for high-precision isotope ratio measurements

are Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) and Thermal

lonization Mass Spectrometry (TIMS).

Neodymium Isotopic Analysis by MC-ICP-MS

Multi-Collector Inductively Coupled Plasma Mass Spectrometry is a powerful technique for

high-precision isotope ratio measurements of a wide range of elements, including neodymium.

Methodology:
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o Sample Preparation: Geological or other sample materials are first digested using strong
acids to bring the neodymium into solution. This is followed by a multi-step chromatographic
separation process to isolate neodymium from the sample matrix and other interfering
elements, particularly other rare earth elements like Samarium (Sm) and Cerium (Ce), which
have isotopes that are isobaric with neodymium isotopes.[3] A two-column ion-exchange
chromatography procedure is often employed for efficient purification.[3]

 Instrumental Analysis: The purified neodymium sample, typically in a dilute nitric acid
solution, is introduced into the MC-ICP-MS. The sample is nebulized into a fine aerosol and
transported into a high-temperature argon plasma (~6000-8000 K), where it is efficiently
ionized.

o Mass Separation and Detection: The resulting ion beam is then directed into a magnetic
sector mass analyzer, where the different neodymium isotopes are separated based on their
mass-to-charge ratio. The separated ion beams are simultaneously collected by an array of
Faraday cups or ion counters, allowing for the precise measurement of isotope ratios.

» Data Correction: The raw data must be corrected for instrumental mass bias, which is
typically done using a standard-sample bracketing method with a well-characterized
neodymium isotope standard.[3] Corrections for isobaric interferences from Sm and Ce
isotopes are also critical and are performed by monitoring non-interfered isotopes of these
elements.[2]

Workflow for Neodymium Isotopic Analysis by MC-ICP-MS.

Neodymium Isotopic Analysis by TIMS

Thermal lonization Mass Spectrometry is another high-precision technique, often considered
the benchmark for certain isotopic systems, including neodymium.[4]

Methodology:

o Sample Preparation: Similar to MC-ICP-MS, a rigorous chemical separation of neodymium
from the sample matrix is required.

o Filament Loading: A small amount of the purified neodymium solution is loaded onto a metal
filament, typically made of rhenium or tantalum.[5] The sample is then carefully dried on the
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filament.

o Thermal lonization: The filament is placed in the ion source of the mass spectrometer, which
is under high vacuum. The filament is heated to a high temperature (often exceeding
1000°C), causing the neodymium atoms to be thermally ionized.[6]

e Mass Analysis: The resulting ions are accelerated and focused into a beam, which then
passes through a magnetic sector for mass separation.

o Detection: The separated isotopic beams are measured using Faraday cups or electron
multipliers.

TIMS can achieve very high precision, but it is generally more labor-intensive than MC-ICP-MS.
The choice between the two techniques often depends on the specific research question, the
required level of precision, and sample throughput considerations.

Applications in Research and Development

While direct biological signaling pathways involving Neodymium-146 are not established, the
unique properties of neodymium isotopes and the element itself lend them to several
applications relevant to the scientific and drug development communities.

Production of Promethium-147

A significant application of Neodymium-146 is its use as a target material for the production of
the radioisotope Promethium-147 (*47Pm).[5] 4’Pm is a low-energy beta emitter with a half-life
of 2.62 years and has applications in nuclear batteries and as a source for radioisotopic power
generation. The production occurs through neutron capture in a nuclear reactor.

Neutron Capture Beta Decay (t%2 = 11 days)

Click to download full resolution via product page

Production of Promethium-147 from Neodymium-146.
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Neodymium in Targeted Drug Delivery

The strong magnetic properties of neodymium-containing compounds, particularly neodymium-
iron-boron (NdFeB) magnets, have spurred research into their use in targeted drug delivery
systems.[7] Magnetic nanoparticles can be loaded with therapeutic agents and guided to a
specific location in the body using an external magnetic field. This approach has the potential to
increase the efficacy of drugs while reducing systemic side effects.
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Workflow for Magnetic Nanoparticle-Mediated Drug Delivery.
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Conclusion

Neodymium-146 is a stable isotope with a significant natural abundance and well-
characterized properties. While its direct applications in biological signaling are not currently
known, its role in the production of medically relevant isotopes like Promethium-147 and the
broader use of neodymium in advanced drug delivery systems highlight its importance to the
scientific and drug development communities. The precise measurement of its isotopic
abundance through techniques like MC-ICP-MS and TIMS is fundamental to its applications in
various fields of research. As technology advances, new applications for 1#Nd and other stable
isotopes may emerge, further solidifying their role in science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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